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Compound of Interest

Compound Name: Diisopropyl maleate

Cat. No.: B158051 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of diisopropyl maleate, a versatile

organic compound with significant applications in chemical synthesis and material science. This

document details its chemical and physical properties, synthesis protocols, and its role as a key

intermediate in the formation of complex molecules relevant to pharmaceutical development.

Chemical Identity and Properties
Diisopropyl maleate, with the CAS number 10099-70-4, is the diisopropyl ester of maleic acid.

[1] Its chemical structure features a cis-configured carbon-carbon double bond, which is a key

site for its reactivity.[1]

Table 1: Physicochemical Properties of Diisopropyl Maleate
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Property Value

IUPAC Name
2-Butenedioic acid (Z)-, bis(1-methylethyl)

ester[1]

Synonyms
Maleic acid, diisopropyl ester; (Z)-2-Butenedioic

acid diisopropyl ester[1]

Molecular Formula C₁₀H₁₆O₄[1]

Molecular Weight 200.23 g/mol [1]

Physical State Liquid[1]

Melting Point -30.15°C[1]

Boiling Point 225.5°C at 760 mmHg[1]

Density 1.027 g/cm³[1]

Refractive Index 1.445[1]

Flash Point 112.3°C[1]

Water Solubility 9.9 g/L at 20°C[1]

LogP (Octanol-Water) 1.95[1]

Vapor Pressure 6.2 Pa at 25°C[1]

Synthesis of Diisopropyl Maleate
The most common industrial synthesis of diisopropyl maleate is through the direct

esterification of maleic anhydride with isopropanol.[1] This reaction is typically catalyzed by an

acid.

Experimental Protocol: Acid-Catalyzed Esterification of Maleic Anhydride

Materials:

Maleic anhydride

Isopropanol
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Acid catalyst (e.g., sulfuric acid, p-toluenesulfonic acid)

Sodium bicarbonate solution (for neutralization)

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate (for drying)

Round-bottom flask

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve maleic

anhydride in an excess of isopropanol. The molar ratio of isopropanol to maleic anhydride is

typically between 3:1 and 8:1.[2]

Catalyst Addition: Carefully add a catalytic amount of a strong acid (e.g., 1-2% by weight of

maleic anhydride) to the reaction mixture.

Reflux: Heat the mixture to reflux and maintain the temperature for 3-8 hours.[2] The

progress of the reaction can be monitored by techniques such as thin-layer chromatography

(TLC) or gas chromatography (GC).

Work-up: After the reaction is complete, allow the mixture to cool to room temperature.

Neutralization: Transfer the mixture to a separatory funnel and wash it with a saturated

sodium bicarbonate solution to neutralize the acid catalyst.

Extraction: Wash the organic layer with brine to remove any remaining aqueous impurities.

Drying: Dry the organic layer over anhydrous magnesium sulfate.
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Solvent Removal: Filter off the drying agent and remove the excess isopropanol using a

rotary evaporator.

Purification: The crude diisopropyl maleate can be further purified by vacuum distillation to

obtain the final product.

Logical Relationship: Synthesis Workflow

Reaction Work-up & Purification

Maleic Anhydride +
Isopropanol +
Acid Catalyst

Reflux
(3-8 hours)

Heat
Neutralization

(NaHCO3 wash)
Extraction

(Brine wash)
Drying

(MgSO4)
Solvent Removal

(Rotary Evaporation) Vacuum Distillation Pure Diisopropyl Maleate

Click to download full resolution via product page

Caption: Workflow for the synthesis of diisopropyl maleate.

Applications in Drug Development and Organic
Synthesis
While diisopropyl maleate is not known to be directly bioactive, it serves as a crucial

intermediate in the synthesis of more complex molecules, some of which have pharmaceutical

applications.[3][4] Its utility stems from the reactive double bond, making it a valuable building

block in various organic reactions.

Diels-Alder Reactions:

Diisopropyl maleate can act as a dienophile in Diels-Alder reactions, a powerful method for

forming six-membered rings.[5] This reaction is fundamental in the synthesis of many natural

products and pharmaceutically active compounds. The general scheme involves the reaction of

a conjugated diene with the alkene (dienophile) of diisopropyl maleate to form a cyclohexene

derivative.

Signaling Pathway: General Diels-Alder Reaction
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Caption: General scheme of a Diels-Alder reaction with diisopropyl maleate.

The ability to introduce functionality and stereochemistry in a controlled manner through

reactions like the Diels-Alder makes diisopropyl maleate a versatile tool for medicinal

chemists.

Other Applications:

Beyond its role in cycloaddition reactions, diisopropyl maleate is also utilized in:

Polymer formulations: As a cross-linking agent.[5]

Adhesive formulations.[5]

Plasticizer applications.[5]

Coatings and films: To enhance hardness and toughness.[5]

Safety and Handling
Diisopropyl maleate is classified as a skin sensitizer and may cause an allergic skin reaction.

[6] It is also reported to cause serious eye irritation.[7] Therefore, appropriate personal

protective equipment, including gloves and safety glasses, should be worn when handling this

chemical. Work should be conducted in a well-ventilated area or under a fume hood.

First Aid Measures:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b158051?utm_src=pdf-body-img
https://www.benchchem.com/product/b158051?utm_src=pdf-body
https://www.benchchem.com/product/b158051?utm_src=pdf-body
https://www.benchchem.com/product/b158051?utm_src=pdf-body
https://www.vulcanchem.com/product/vc21234047
https://www.vulcanchem.com/product/vc21234047
https://www.vulcanchem.com/product/vc21234047
https://www.vulcanchem.com/product/vc21234047
https://www.benchchem.com/product/b158051?utm_src=pdf-body
https://en.wikipedia.org/wiki/Diels%E2%80%93Alder_reaction
https://pmc.ncbi.nlm.nih.gov/articles/PMC11648594/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158051?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.

Skin Contact: Wash with plenty of soap and water. If skin irritation or rash occurs, get

medical advice/attention.

Ingestion: Rinse mouth. Do NOT induce vomiting. Seek medical attention.

Inhalation: Remove person to fresh air and keep comfortable for breathing.

This product is intended for research and development use only and is not for drug, household,

or other uses.[4]

Conclusion
Diisopropyl maleate is a valuable and versatile chemical intermediate with well-defined

physical and chemical properties. Its straightforward synthesis and the reactivity of its carbon-

carbon double bond make it a useful building block in organic synthesis, particularly in the

construction of cyclic systems relevant to drug discovery and development. Proper safety

precautions are essential when handling this compound due to its potential as a skin and eye

irritant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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